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CAS No.: 12221-86-2
Cat. No.: B15555209
Get Quote
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In-Depth Technical Guide to Basic Yellow 40

For Researchers, Scientists, and Drug Development Professionals

Introduction

Basic Yellow 40, also known by trade names such as Maxilon Flavine 10GFF and Cationic
Yellow 40, is a synthetic cationic dye belonging to the coumarin class. It is recognized for its
intense yellow fluorescence under ultraviolet and blue light. This property has led to its
widespread use in various industrial and scientific applications, most notably as a fluorescent
stain in forensic science for the visualization of latent fingerprints and as a dye for acrylic fibers.
This guide provides a comprehensive overview of its chemical and physical properties,
synthesis, applications, and relevant experimental protocols.

Chemical and Physical Properties

Basic Yellow 40 is an organic salt typically supplied as a chloride or methyl sulfate salt. The
cationic charge is located on the benzimidazolium moiety. Discrepancies in reported chemical
formulas and molecular weights often arise from the different counter-ions or variations in the
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alkyl substituents. The most commonly cited information for the chloride salt is presented

below.

Table 1: Chemical Identifiers and Properties of Basic Yellow 40

Property Value Reference(s)
2-[7-(diethylamino)-2-oxo0-2H-
1-benzopyran-3-ylI]-1,3-

IUPAC Name ] by y.] ) ] [1]
dimethyl-1H-benzimidazolium
chloride

CAS Number 29556-33-0 (Chloride salt) [2][3]

12221-32-5 (Chloride salt)

[4]

35869-60-4 (Methyl sulfate

salt) el

Chemical Formula C22H24CINsO2 [2]

Molecular Weight 397.9 g/mol [2]

Appearance Orange-yellow to bright yellow 2]
powder

Solubility Soluble in water and alcohol [2]

Melting Point Data not consistently available

Maximum Absorption (Amax) 432 - 436 nm [6]

Fluorescence Excitation 365 - 485 nm [718]

Fluorescence Emission

Bright yellow/green

[°]

Table 2: Fastness Properties on Acrylic Fiber
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Property Rating (out of 5)

Reference(s)

Light Fastness 3-4

[4]

Perspiration Fastness (fading) 5

[4]

Perspiration Fastness (stain) 5 [4]
Soaping (fading) 4 [4]
Soaping (stain) 5 [4]

Synthesis

The general synthesis of Basic Yellow 40 involves a condensation reaction between 1,3-
Dimethyl-1H-benzo[d]imidazol-2(3H)-one and 7-(diethylamino)coumarin, followed by
conversion to the corresponding salt (e.g., chloride). While detailed, step-by-step industrial

synthesis protocols are often proprietary, the fundamental chemical transformation is well-

established in the literature for related coumarin-benzimidazole dyes.

Starting Materials

Final Product
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Condensation Reaction iermediate Product (' Salt Formation Basic Yellow 40 >
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[
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General Synthesis Workflow for Basic Yellow 40.

Experimental Protocols
Forensic Application: Enhancement of Cyanoacrylate-
Developed Latent Fingerprints
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Basic Yellow 40 is a highly effective fluorescent dye for staining latent fingerprints that have
been developed with cyanoacrylate ("superglue™) fuming. The dye adheres to the polymerized
cyanoacrylate, and its fluorescence under specific light wavelengths provides high contrast
against various non-porous surfaces.

Materials:

Basic Yellow 40 stock solution (e.g., 2 g of Basic Yellow 40 powder dissolved in 1 L of
ethanol or methanol).

Wash bottle with deionized water.

Forensic light source or UV lamp capable of excitation between 365-485 nm.
Yellow or orange viewing goggles/camera filters.

Fume hood.

Personal protective equipment (gloves, lab coat, eye protection).

Procedure:

e Cyanoacrylate Fuming: Develop latent prints on the non-porous evidence item using a
standard cyanoacrylate fuming chamber until a faint white deposit is visible. Allow the
developed prints to cure for at least one hour (overnight is recommended for optimal
hardness).

Dye Application: In a fume hood, apply the Basic Yellow 40 working solution to the fumed
print. This can be done by:

o Immersion: Briefly dip the item into a tray containing the dye solution for 5-10 seconds.

o Spraying: Use a spray bottle to apply a fine mist of the dye solution, ensuring even
coverage.

Rinsing: Gently rinse the item with a stream of deionized water from a wash bottle to remove
excess dye from the background surface.
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e Drying: Allow the item to air dry completely.

 Visualization: llluminate the item with a forensic light source within the 365-485 nm range.
View the fluorescence through yellow or orange goggles. The print ridges will fluoresce
brightly.

» Photography: Photograph the fluorescent prints using a camera equipped with a
corresponding yellow or orange filter (e.g., a 515 nm bandpass filter).
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Workflow for Latent Fingerprint Enhancement using Basic Yellow 40.
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Tinctorial Application: Dyeing of Acrylic Fibers

Basic Yellow 40 is a cationic dye and, as such, has a high affinity for acrylic fibers, which

contain anionic groups. The dyeing process is typically carried out in a weakly acidic dyebath.

Careful temperature control is crucial to ensure level (even) dyeing, as the dye uptake can be

rapid once the glass transition temperature of the acrylic fiber is reached.

Materials:

Acrylic fiber/fabric.

Basic Yellow 40 dye.

Acetic acid (for pH adjustment).

Sodium acetate (as a buffering agent).

Retarding agent (optional, for promoting level dyeing).

Dyeing apparatus (e.g., beaker dyeing machine).

Procedure:

Dye Bath Preparation: Prepare a dyebath with a specific liquor ratio (e.g., 40:1). Add a
wetting agent and buffer the bath to a pH of 4.0-5.0 using acetic acid and sodium acetate.

Initial Heating: Introduce the acrylic material into the dyebath. Raise the temperature to
approximately 60°C.

Dye Addition: Add the pre-dissolved Basic Yellow 40 dye to the bath.

Controlled Temperature Rise: This is a critical step for level dyeing. Increase the temperature
very gradually from 60°C to the dyeing temperature (typically 95-100°C). A slow rate of rise
(e.g., 0.5-1.0°C per minute) is recommended, especially through the glass transition
temperature range of the fiber (around 70-80°C).[10]

Dyeing: Hold the temperature at the boil (95-100°C) for 30-60 minutes, depending on the
desired depth of shade.
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e Cooling: Cool the dyebath slowly to avoid setting creases in the acrylic material.

» Rinsing and Drying: Rinse the dyed material thoroughly with warm and then cold water.
Finally, dry the material.
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Typical Exhaust Dyeing Process for Acrylic Fibers.
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Biological Activity and Toxicology

While Basic Yellow 40 is primarily used for its tinctorial and fluorescent properties, some
commercial suppliers have noted potential biological activities. One source suggests that Basic
Yellow 40 may inhibit cancer cell growth by binding to the phospholipid membrane and
interfering with fatty acid and cholesterol synthesis.[2] However, a comprehensive review of
peer-reviewed scientific literature did not yield specific studies detailing the signaling pathways
or providing a clear mechanism of action for this purported anti-cancer effect. The toxicological
data available from Safety Data Sheets (SDS) indicate that Basic Yellow 40 may be harmful if
swallowed and can cause serious eye irritation.[11][12] As with any chemical reagent, it should
be handled with appropriate safety precautions.

Due to the lack of detailed, peer-reviewed experimental evidence on specific signaling
pathways affected by Basic Yellow 40, a corresponding diagram cannot be provided at this
time. Further research is required to validate and characterize any potential cytotoxic or
metabolic inhibitory effects.

Conclusion

Basic Yellow 40 is a versatile cationic fluorescent dye with significant applications in forensic
science and the textile industry. Its well-defined chemical structure and photophysical
properties make it a reliable tool for researchers and professionals in these fields. The
experimental protocols for its primary uses are well-established, offering reproducible results
when carefully followed. While there are anecdotal claims of biological activity, these are not
yet substantiated by in-depth scientific studies. This guide provides a foundational
understanding of Basic Yellow 40 for technical audiences, summarizing the current state of
knowledge and highlighting areas for potential future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Basic yellow 40 CAS number and chemical formula].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555209/docs#basic-yellow-40-cas-number-and-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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